Hipdsha
Hipdsha
Brand Name:
Vulcanchem
CAS No.:
140683-97-2
VCID:
VC21079157
InChI:
InChI=1S/C32H38INO4/c1-3-28(24-10-14-26(35)15-11-24)29(4-2)25-12-16-27(17-13-25)38-21-7-5-6-8-32(37)34-20-19-23-9-18-31(36)30(33)22-23/h9-18,22,35-36H,3-8,19-21H2,1-2H3,(H,34,37)/b29-28+/i33-2
SMILES:
CCC(=C(CC)C1=CC=C(C=C1)OCCCCCC(=O)NCCC2=CC(=C(C=C2)O)I)C3=CC=C(C=C3)O
Molecular Formula:
C32H38INO4
Molecular Weight:
625.6 g/mol
Hipdsha
CAS No.: 140683-97-2
Cat. No.: VC21079157
Molecular Formula: C32H38INO4
Molecular Weight: 625.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 140683-97-2 |
|---|---|
| Molecular Formula | C32H38INO4 |
| Molecular Weight | 625.6 g/mol |
| IUPAC Name | N-[2-(4-hydroxy-3-(125I)iodanylphenyl)ethyl]-6-[4-[(E)-4-(4-hydroxyphenyl)hex-3-en-3-yl]phenoxy]hexanamide |
| Standard InChI | InChI=1S/C32H38INO4/c1-3-28(24-10-14-26(35)15-11-24)29(4-2)25-12-16-27(17-13-25)38-21-7-5-6-8-32(37)34-20-19-23-9-18-31(36)30(33)22-23/h9-18,22,35-36H,3-8,19-21H2,1-2H3,(H,34,37)/b29-28+/i33-2 |
| Standard InChI Key | MJKWBAVJMPZEJN-HMIJFBHYSA-N |
| Isomeric SMILES | CC/C(=C(/CC)\C1=CC=C(C=C1)OCCCCCC(=O)NCCC2=CC(=C(C=C2)O)[125I])/C3=CC=C(C=C3)O |
| SMILES | CCC(=C(CC)C1=CC=C(C=C1)OCCCCCC(=O)NCCC2=CC(=C(C=C2)O)I)C3=CC=C(C=C3)O |
| Canonical SMILES | CCC(=C(CC)C1=CC=C(C=C1)OCCCCCC(=O)NCCC2=CC(=C(C=C2)O)I)C3=CC=C(C=C3)O |
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